Cas no 7309-46-8 (Hexanoic acid, 2-cyano-, methyl ester)

• Product Name: Hexanoic acid, 2-cyano-, methyl ester
• CAS No: 7309-46-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 543021
• PubChem ID: 549410
• Update Time: 2025-04-19

Hexanoic acid, 2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-cyano-, methyl ester
• 2-Cyanohexanoic acid methyl ester
• methyl 2-cyanohexanoate
• Methyl-2-cyanohexanoate
• 2-cyano-hexanoic acid methyl ester
• HNIMUKWIOXPQIL-UHFFFAOYSA-N
• DTXSID80338499
• SCHEMBL8684831
• 7309-46-8

• Inchi： 1S/C8H13NO2/c1-3-4-5-7(6-9)8(10)11-2/h7H,3-5H2,1-2H3
• InChI Key： HNIMUKWIOXPQIL-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)CCCC)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09